Cas no 817578-26-0 (4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione)

• Product name: 4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
• CAS No: 817578-26-0
• MF: C₁₇H₂₇N₅O₂
• Molecular Weight: 333.42858338356
• CID: 703174
• PubChem ID: 71420838

4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione Properties

Names and Identifiers

• 4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
• 4,8,11,15,22-pentazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
• 817578-26-0
• DTXSID60840020

• Inchi： InChI=1S/C17H27N5O2/c23-16-12-14-4-1-5-15(22-14)13-17(24)21-9-3-7-19-11-10-18-6-2-8-20-16/h1,4-5,18-19H,2-3,6-13H2,(H,20,23)(H,21,24)
• InChIKey： RMJCXOHXIHNFNV-UHFFFAOYSA-N
• SMILES： C1CNCCNCCCNC(=O)CC2=CC=CC(=N2)CC(=O)NC1

Computed Properties

• 精确分子量: 333.21647512g/mol
• 同位素质量: 333.21647512g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 5
• 重原子数量: 24
• 可旋转化学键数量: 0
• 复杂度: 357
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: -1
• 拓扑分子极性表面积: 95.2Ų